Cas no 6969-27-3 (1,1,3-Propanetricarboxylicacid, 1-(acetylamino)-, 1,1,3-triethyl ester)

• Product Name: 1,1,3-Propanetricarboxylicacid, 1-(acetylamino)-, 1,1,3-triethyl ester
• CAS No: 6969-27-3
• MF: C₁₄H₂₃NO₇
• MW: 317.334924936295
• CID: 524329
• PubChem ID: 228487
• Update Time: 2025-04-19

1,1,3-Propanetricarboxylicacid, 1-(acetylamino)-, 1,1,3-triethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,1,3-Propanetricarboxylicacid, 1-(acetylamino)-, 1,1,3-triethyl ester
• 1,1,3-triethyl 1-acetamidopropane-1,1,3-tricarboxylate
• triethyl 1-acetamidopropane-1,1,3-tricarboxylate
• 1-Acetylamino-propan-1,1,3-tricarbonsaeure-triaethylester
• 1-acetylamino-propane-1,1,3-tricarboxylic acid triethyl ester
• AC1L5G9I
• AC1Q5L1D
• AG-J-56013
• AR-1L7283
• CTK5D0944
• N-Acetyl-2-aethoxycarbonyl-glutaminsaeure-diaethylester
• NSC21441
• triethyl 1-(acetylamino)propane-1,1,3-tricarboxylate
• 6969-27-3
• SCHEMBL19532853
• NSC-21441
• triethyl 1-(acetylamino)-1,1,3-propanetricarboxylate
• DTXSID20281379

• Inchi： 1S/C14H23NO7/c1-5-20-11(17)8-9-14(15-10(4)16,12(18)21-6-2)13(19)22-7-3/h5-9H2,1-4H3,(H,15,16)
• InChI Key： OAPFUEPIOHIREJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(CCC(=O)OCC)NC(C)=O)=O

Computed Properties

• Exact Mass: 317.14749
• Monoisotopic Mass: 317.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.149
• Boiling Point: 424.1°C at 760 mmHg
• Flash Point: 210.3°C
• Refractive Index: 1.461
• PSA: 108
• LogP: 0.72170